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Introduction

Caricotamide is an investigational small molecule that has garnered interest in the field of
oncology for its unigue mechanism as a chemoadjuvant. It is designed to be used in
combination with a prodrug, specifically tretazicar, to selectively target and destroy cancer cells.
This guide provides a comprehensive overview of the chemical structure, properties, and the
scientific basis for the therapeutic application of Caricotamide.

Chemical Identity and Structure

Caricotamide is a synthetic, achiral molecule.[1] Its chemical structure is defined as 1-(2-
amino-2-oxoethyl)-1,4-dihydropyridine-3-carboxamide.[1]

Table 1: Chemical Identifiers for Caricotamide
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Identifier Value Source

1-(2-amino-2-oxoethyl)-1,4-

IUPAC Name ) o _
dihydropyridine-3-carboxamide

CAS Number 64881-21-6

Molecular Formula CsH11N302 [1]

Molecular Weight 181.19 g/mol [1]
C1=CN(C=C(C1)C(=O)N)CC(=

SMILES (C=C(C1)C(=0O)N)CC(
O)N
WEJRSYKFMCUCRQ-

InChlKey

UHFFFAOYSA-N

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Caricotamide, such as its
melting point, boiling point, and solubility in various solvents, are not extensively reported in
publicly available literature. However, computational models provide some insight into its
characteristics.

Table 2: Computed Physicochemical Properties of Caricotamide

Property Value Source

XLogP3 1.1

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor

Count

Rotatable Bond Count 3

Topological Polar Surface Area  89.4 A2

Note: These properties are computationally predicted and should be confirmed by experimental
data for laboratory applications.
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Mechanism of Action: NQO2 Activation

The primary mechanism of action of Caricotamide is as a synthetic co-substrate for the
enzyme NRH:quinone oxidoreductase 2 (NQO2).[2] NQO2 is a flavoprotein that is notably
overexpressed in several types of cancer, including hepatocellular carcinoma (HCC),
colorectal, and ovarian cancers.[2]

In its therapeutic application, Caricotamide is administered concurrently with the prodrug
tretazicar (also known as CB1954).[2] Tretazicar itself has low cytotoxicity. However, in the
presence of Caricotamide, NQO?2 is activated to reduce tretazicar to a potent bifunctional
alkylating agent, dinitrobenzamide.[2] This activated form of the drug can induce a high degree
of DNA interstrand cross-links. The resulting DNA damage disrupts replication and ultimately
leads to apoptosis in the cancer cells.[2]

S
—
S

Causes Interstrand Cross-links

)

leads to

Activates

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1219339/docs?utm_src=pdf-body#caricotamide-a-technical-guide-to-a-novel-chemoadjuvant
https://patents.google.com/patent/CN101475600A/en
https://patents.google.com/patent/CN101475600A/en
https://www.benchchem.com/product/b1219339/docs?utm_src=pdf-body#caricotamide-a-technical-guide-to-a-novel-chemoadjuvant
https://patents.google.com/patent/CN101475600A/en
https://www.benchchem.com/product/b1219339/docs?utm_src=pdf-body#caricotamide-a-technical-guide-to-a-novel-chemoadjuvant
https://patents.google.com/patent/CN101475600A/en
https://patents.google.com/patent/CN101475600A/en
https://www.benchchem.com/product/b1219339/docs?utm_src=pdf-body-img#caricotamide-a-technical-guide-to-a-novel-chemoadjuvant
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: Mechanism of action of Caricotamide in combination with Tretazicar.

Synthesis of Caricotamide

A detailed, step-by-step synthesis protocol for Caricotamide is not readily available in peer-
reviewed literature, suggesting it may be proprietary. However, based on its 1,4-dihydropyridine
core structure, a general synthetic approach can be conceptualized. The synthesis of 1,4-
dihydropyridine derivatives often involves a variation of the Hantzsch synthesis.[3] For
Caricotamide, a plausible route would involve the condensation of an appropriate aldehyde, a
beta-ketoester, and an ammonia source, followed by subsequent modification to introduce the
1-(2-amino-2-oxoethyl) and 3-carboxamide functionalities.

Pharmacology and Pharmacokinetics

Specific pharmacokinetic data for Caricotamide, such as its absorption, distribution,
metabolism, and excretion (ADME) profile, half-life, and bioavailability, have not been published
in detail. As an investigational drug, this information is typically determined during preclinical
and early-phase clinical trials.

Therapeutic Applications and Clinical Investigations

Caricotamide has been investigated for its potential as a chemoadjuvant in cancer therapy. Its
development has focused on leveraging the overexpression of NQO2 in certain tumors to
achieve targeted cytotoxicity.

A notable clinical investigation is the Phase II trial NCT00746590, which studied the anti-tumor
effects and safety of "Prolarix™" (a formulation of Caricotamide and tretazicar) in patients with
advanced hepatocellular carcinoma.[4] The primary objective of this study was to evaluate the

anti-tumor effects of Prolarix administered intravenously every 21 days.[4]

Experimental Protocols
In Vitro NQO2 Activity Assay

To assess the ability of Caricotamide to activate NQO2, a colorimetric assay can be employed.
This assay typically measures the reduction of a substrate by NQO2 in the presence of a co-
substrate.
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Materials:

Recombinant human NQO2 enzyme

o Caricotamide

o Tretazicar (CB1954)

» NRH (dihydronicotinamide riboside) as a co-substrate

e Reaction buffer (e.g., 25 mM Tris-HCI, pH 7.4)

» Acetonitrile (for stopping the reaction)

e HPLC system for analysis

Procedure:

e Prepare a reaction mixture containing the reaction buffer, NRH, and tretazicar.

e Add varying concentrations of Caricotamide to the reaction mixture.

« Initiate the reaction by adding the NQO2 enzyme.

 Incubate the reaction at a controlled temperature (e.g., room temperature) for a specific time
(e.g., 15 minutes).[5]

o Stop the reaction by adding cold acetonitrile.[5]

e Centrifuge the samples to pellet any precipitated protein.

o Analyze the supernatant by HPLC to quantify the amount of metabolized tretazicar.[5]
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Caption: Workflow for an in vitro NQO2 activity assay.

Safety and Toxicology
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A comprehensive public toxicology profile for Caricotamide is not available. As with any
investigational new drug, a full suite of preclinical toxicology studies would be required to
establish a safety profile before extensive human trials.[6]

Conclusion

Caricotamide represents a targeted approach to cancer therapy, functioning as a key to unlock
the cytotoxic potential of a partner prodrug in tumors overexpressing the NQO2 enzyme. While
clinical development has progressed to Phase Il trials, detailed information regarding its
synthesis, experimental physicochemical properties, and full pharmacokinetic and toxicological
profiles remains largely proprietary. Further publication of data from preclinical and clinical
studies will be essential for a more complete understanding of this novel chemoadjuvant by the
broader scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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